1-acetyl-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-(2-thiophen-2-ylethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C12H16N2O2S/c1-9(15)14-7-10(8-14)12(16)13-5-4-11-3-2-6-17-11/h2-3,6,10H,4-5,7-8H2,1H3,(H,13,16)
• InChI Key: GXXGEKJISAVNEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)C(=O)NCCC2=CC=CS2
• Molecular Formula: C12H16N2O2S
• Molecular Weight: 252.33 g/mol

Description

The compound “1-acetyl-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide” is a complex organic molecule that contains several functional groups. It has an azetidine ring, which is a four-membered ring with one nitrogen atom and three carbon atoms. Attached to this ring is a carboxamide group (CONH2), an acetyl group (COCH3), and a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry are typically used to characterize the structure of such compounds.

Scientific Research Applications

Thienopyrimidine Synthesis

• Research Application : Investigating novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis.
• Details : Studies have shown that derivatives of thieno[2,3-d]pyrimidin-4(3H)-one and thieno[2,3-d][1,3]oxazin-4-one can be synthesized from similar compounds, indicating potential applications in medicinal chemistry and drug design (Pokhodylo et al., 2010).

Synthesis of Pyrimidine-Azitidinone Analogues

• Research Application : Synthesis of new pyrimidine-azitidinone analogues for potential antimicrobial and antituberculosis activities.
• Details : A series of new analogues were synthesized and tested for antimicrobial and antituberculosis activities, suggesting their application in developing new therapeutic agents (Chandrashekaraiah et al., 2014).

Antimicrobial and Molecular Modeling

• Research Application : Exploring the antimicrobial activity of derivatives and conducting molecular modeling studies.
• Details : Compounds derived from similar structures showed significant antimicrobial activity, indicating the potential for developing new antimicrobial agents (Mabkhot et al., 2015).